Cas no 71057-11-9 ( )

• Product Name: &nbsp
• CAS No: 71057-11-9
• MF: C₁₃H₁₅FO
• MW: 206.256007432938
• CID: 879920
• PubChem ID: 21636545
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (1-fluorocyclohexyl)-phenylmethanone
• Methanone, (1-fluorocyclohexyl)phenyl- (9CI)
• methanone,(1-fluorocyclohexyl)phenyl-
• DTXSID70616531
• 71057-11-9
• (1-Fluorocyclohexyl)(phenyl)methanone
•  

• Inchi： 1S/C13H15FO/c14-13(9-5-2-6-10-13)12(15)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： TVBPLLGHEVBNHT-UHFFFAOYSA-N
• SMILES： FC1(C(C2C=CC=CC=2)=O)CCCCC1

Computed Properties

• Exact Mass: 206.110693260g/mol
• Monoisotopic Mass: 206.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų